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Compound of Interest

Compound Name:
Triethylsilyl

trifluoromethanesulfonate

Cat. No.: B1301908 Get Quote

Essential Safety and Handling Guide for
Triethylsilyl Trifluoromethanesulfonate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive and hazardous chemicals such as Triethylsilyl
trifluoromethanesulfonate (TESOTf). This guide provides immediate, essential safety

protocols, operational instructions, and disposal plans to foster a secure research environment.

Chemical Identity and Hazards

Triethylsilyl trifluoromethanesulfonate is a corrosive, combustible liquid that reacts violently

with water.[1][2][3] It is crucial to handle this compound with appropriate personal protective

equipment and within a controlled laboratory setting.

Identifier Value

CAS Number 79271-56-0[1][3]

Molecular Formula C7H15F3O3SSi[1][2]

Molecular Weight 264.34 g/mol [1][2]

Hazard Class 8 (Corrosive)[1][3]
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Hazard Statements:

H314: Causes severe skin burns and eye damage.[2][4]

H227: Combustible liquid.[4]

EUH014: Reacts violently with water.[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table

summarizes the required protective gear.

Protection Type Specification Reason

Eye Protection
Goggles (European standard -

EN 166) or face shield.[2]

Protects against severe eye

damage from splashes.

Hand Protection
Protective gloves (Neoprene or

nitrile rubber).[5]

Prevents severe skin burns

upon contact.

Skin and Body

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2]

Shields skin from chemical

burns.

Respiratory

Use only under a chemical

fume hood.[1][3] No protective

equipment is needed under

normal use conditions with

adequate ventilation.[2]

Prevents inhalation of harmful

mists, vapors, or sprays.

Handling and Storage Protocols
Proper handling and storage are critical to maintain the stability of Triethylsilyl
trifluoromethanesulfonate and prevent hazardous incidents.

Handling:

Always work within a chemical fume hood.[1][3]
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Avoid contact with skin, eyes, and clothing.[6][7]

Do not allow contact with water, as it reacts violently.[1][3]

Keep away from open flames, hot surfaces, and sources of ignition.[1][2][3]

Use spark-proof tools and explosion-proof equipment.[6][8]

Take precautionary measures against static discharges.[1][2][3]

Wash hands thoroughly after handling.[1][2][6]

Storage:

Store in a dry, cool, and well-ventilated place.[1][2][3]

Keep the container tightly closed.[1][2][3]

Store in a corrosives area.[1][2][3]

Incompatible materials to avoid include strong oxidizing agents and strong acids.[3]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures:
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Exposure Route First Aid Protocol

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Immediate medical attention is required.[1][3]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove and wash

contaminated clothing before reuse. Immediate

medical attention is required.[1][2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Immediate medical attention

is required.[1][3]

Ingestion
Do NOT induce vomiting. Call a physician or

poison control center immediately.[3]

Spill and Disposal Plan:

In case of a spill, ensure the area is well-ventilated and remove all sources of ignition.[3] Do not

expose the spill to water.[3]

Spill Cleanup:

Wear appropriate PPE as detailed above.

Contain the spill using an inert absorbent material (e.g., sand, silica gel, acid binder,

universal binder, sawdust).[3]

Use spark-proof tools and explosion-proof equipment for cleanup.[3]

Collect the absorbed material into a suitable, closed container for disposal.[3]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[3]

All waste must be handled in accordance with local, state, and federal regulations.[9]
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The following workflow illustrates the step-by-step procedure for handling Triethylsilyl
trifluoromethanesulfonate from reception to disposal.

Preparation

Handling & Experiment

Post-Experiment & Spill

Waste Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Chemical Fume Hood

Ensure Safety

Handle TESOTf
- Avoid water contact
- No ignition sources

Begin Work

Perform Experiment

Decontaminate Glassware
& Work Area

Experiment Complete

Check for Spills

Spill Cleanup
- Use inert absorbent
- Spark-proof tools

Spill Detected

Collect Waste
(Contaminated materials, excess TESOTf)

No Spill

Cleanup Complete

Dispose as Hazardous Waste
(Follow institutional guidelines)
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Click to download full resolution via product page

Workflow for handling Triethylsilyl trifluoromethanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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